Cas no 110568-64-4 (6-Nitroisoindolin-1-one)

• Product Name: 6-Nitroisoindolin-1-one
• CAS No: 110568-64-4
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD03093931
• CID: 94726
• PubChem ID: 22220920
• Update Time: 2025-04-18

6-Nitroisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Nitroisoindolin-1-one
• 5-nitroisoindolin-1-one
• 6-Nitro-2,3-dihydro-1H-isoindol-1-one
• 6-NITRO-ISOINDOLIN-1-ONE
• 6-Nitroisoindoline-1-one
• 6-nitro-2,3-dihydroisoindol-1-one
• 6-Nitro-2,3-dihydro-isoindol-1-one
• 1H-Isoindol-1-one, 2,3-dihydro-6-nitro-
• 1H-Isoindol-1-one,2,3-dihydro-6-nitro-
• HIN1763
• QKFIHDGZIPOWKP-UHFFFAOYSA-N
• BCP08020
• EBD45694
• RW3079
• FCH846868
• PB32327
• CM11029
• OR305291
• AB10103
• 6-Nitro-1-isoindolinone
• SS-6040
• MFCD03093931
• J-518961
• DTXSID10623522
• 110568-64-4
• CS-W005623
• AKOS006277502
• AM20020197
• FT-0647542
• SCHEMBL2144234
• AC-30129
• SY020117

• MDL： MFCD03093931
• Inchi： 1S/C8H6N2O3/c11-8-7-3-6(10(12)13)2-1-5(7)4-9-8/h1-3H,4H2,(H,9,11)
• InChI Key： QKFIHDGZIPOWKP-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2CN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 178.03800
• Monoisotopic Mass: 178.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9
• XLogP3: 0.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.45
• Melting Point: No data available
• Boiling Point: 487.473°C at 760 mmHg
• Flash Point: 248.615°C
• Refractive Index: 1.632
• PSA: 74.92000
• LogP: 1.69020
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

6-Nitroisoindolin-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)